Cas no 896278-12-9 (3-nitro-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}benzamide)

• Product Name: 3-nitro-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}benzamide
• CAS No: 896278-12-9
• MF: C₁₆H₁₇N₃O₅S₂
• MW: 395.453281164169
• CID: 5933100
• PubChem ID: 18574869
• Update Time: 2025-10-31

3-nitro-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-nitro-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}benzamide
• 3-nitro-N-[(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methyl]benzamide
• 3-nitro-N-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)benzamide
• AKOS024661798
• F2574-0443
• MLS001234463
• SMR000811407
• 3-nitro-N-{[1-(thiophene-2-sulfonyl)pyrrolidin-2-yl]methyl}benzamide
• SR-01000023446
• HMS3030D23
• CHEMBL1557746
• SR-01000023446-1
• 896278-12-9

• Inchi： 1S/C16H17N3O5S2/c20-16(12-4-1-5-13(10-12)19(21)22)17-11-14-6-2-8-18(14)26(23,24)15-7-3-9-25-15/h1,3-5,7,9-10,14H,2,6,8,11H2,(H,17,20)
• InChI Key： SVXHGLYGJBKRFR-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN1S(C1SC=CC=1)(=O)=O)(=O)C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 395.06096300g/mol
• Monoisotopic Mass: 395.06096300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 149Ų

Additional information on 3-nitro-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}benzamide

Comprehensive Overview of 3-nitro-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}benzamide (CAS No. 896278-12-9)

3-nitro-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}benzamide (CAS No. 896278-12-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a nitrobenzamide moiety and a thiophene-sulfonyl-pyrrolidine scaffold, making it a valuable candidate for drug discovery and medicinal chemistry applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural similarity to bioactive molecules targeting signal transduction pathways.

The compound's molecular structure is characterized by a central pyrrolidine ring linked to a thiophene-2-sulfonyl group, which enhances its binding affinity to biological targets. The presence of the nitro group on the benzamide fragment further contributes to its electronic properties, influencing its reactivity and interaction with proteins. Recent studies highlight its potential in addressing drug-resistant infections and chronic inflammatory conditions, aligning with current trends in precision medicine and targeted therapy.

In synthetic chemistry, 896278-12-9 serves as a versatile intermediate for constructing more complex architectures. Its sulfonamide linkage and aromatic nitro group offer multiple sites for derivatization, enabling the development of libraries for high-throughput screening. This adaptability is crucial for optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties, a key focus in modern pharmacokinetic research.

From an industrial perspective, the demand for thiophene-containing compounds like this one has surged due to their roles in agrochemicals and material science. The thiophene ring imparts stability and electron-rich characteristics, which are exploited in designing conductive polymers or OLED materials. Environmental considerations also drive innovation, with greener synthetic routes for such molecules being a hot topic in sustainable chemistry forums.

Analytical challenges associated with 3-nitro-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}benzamide include its characterization via LC-MS and NMR spectroscopy, given its polar and multifunctional nature. Researchers often employ computational modeling to predict its behavior in biological systems, leveraging tools like molecular docking to accelerate discovery. These methodologies resonate with the growing interest in AI-driven drug design, a frequently searched topic in scientific databases.

Safety and handling protocols for this compound emphasize standard laboratory practices, as its nitroaromatic component warrants careful storage. While not classified as hazardous under major regulatory frameworks, its use in GMP-compliant facilities ensures compliance with evolving chemical safety standards. This aspect aligns with public interest in lab safety innovations and regulatory updates.

In summary, CAS No. 896278-12-9 represents a multifaceted tool for researchers exploring small-molecule therapeutics and functional materials. Its structural features and applications intersect with trending themes like personalized medicine, green synthesis, and computational chemistry, making it a compelling subject for both academic and industrial investigations.